Cas no 2109909-81-9 (2-(5-methylpyrazin-2-yl)propanenitrile)

• Product Name: 2-(5-methylpyrazin-2-yl)propanenitrile
• CAS No: 2109909-81-9
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 6045753
• PubChem ID: 165615107
• Update Time: 2025-10-29

2-(5-methylpyrazin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyrazin-2-yl)propanenitrile
• 2109909-81-9
• EN300-1820172

• Inchi： 1S/C8H9N3/c1-6(3-9)8-5-10-7(2)4-11-8/h4-6H,1-2H3
• InChI Key： YLQOYQIAWMYYNZ-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=CC=1C(C#N)C

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-(5-methylpyrazin-2-yl)propanenitrile

Professional Introduction to Compound with CAS No. 2109909-81-9 and Product Name: 2-(5-methylpyrazin-2-yl)propanenitrile

The compound with the CAS number 2109909-81-9 and the product name 2-(5-methylpyrazin-2-yl)propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a pyrazine ring substituted with a methyl group and connected to a propanenitrile moiety suggests a versatile framework for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. Pyrazine derivatives, in particular, have shown promise in various pharmacological contexts. The 5-methylpyrazin-2-yl substituent in this compound not only contributes to its structural complexity but also opens up possibilities for interactions with biological targets. The nitrile group, on the other hand, is known for its ability to participate in hydrogen bonding and metal coordination, features that are often exploited in drug design to enhance binding affinity and selectivity.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. The 2-(5-methylpyrazin-2-yl)propanenitrile structure provides a platform that could be modified to achieve such properties. For instance, further functionalization of the nitrile group could yield carboxylic acids or amides, which are common pharmacophores in drug molecules. Similarly, the pyrazine ring can be further derivatized to introduce additional substituents that might enhance specific biological activities.

One of the most exciting aspects of this compound is its potential role in addressing neurological disorders. Pyrazine derivatives have been studied for their effects on neurotransmitter systems, particularly in the context of cognitive enhancement and neuroprotection. The 5-methylpyrazin-2-yl moiety may interact with receptors or enzymes involved in neural signaling pathways, offering a basis for developing treatments against conditions such as Alzheimer's disease or Parkinson's disease. Preliminary computational studies suggest that this compound could exhibit favorable properties for crossing the blood-brain barrier, a critical factor for central nervous system drugs.

Moreover, the compound's structure suggests potential applications in anti-inflammatory and antioxidant therapies. The nitrile group is known to exhibit radical-scavenging capabilities, which are relevant for combating oxidative stress—a key mechanism in many chronic diseases. Additionally, the pyrazine ring can be modified to incorporate groups that interact with inflammatory pathways, such as COX or LOX enzymes. Such modifications could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 2-(5-methylpyrazin-2-yl)propanenitrile involves multi-step organic transformations that highlight the synthetic versatility of pyrazine derivatives. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, can be employed to introduce various functional groups at specific positions within the molecule. These techniques allow chemists to fine-tune the compound's properties for optimal biological activity while maintaining structural integrity.

In conclusion, the compound with CAS number 2109909-81-9 and product name 2-(5-methylpyrazin-2-yl)propanenitrile represents a promising candidate for further pharmaceutical exploration. Its unique structural features offer opportunities for designing drugs with enhanced therapeutic profiles. As research continues to uncover new applications for pyrazine derivatives, this compound stands out as a valuable scaffold for developing innovative treatments across multiple disease areas. The ongoing studies into its biological activity and synthetic modifications promise to contribute significantly to advancements in medicinal chemistry.